molecular formula C9H13N2O9P B15350078 [(2R,3S,4S,5R)-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

[(2R,3S,4S,5R)-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

Cat. No.: B15350078
M. Wt: 327.16 g/mol
InChI Key: DJJCXFVJDGTHFX-MXHOLXRKSA-N
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Description

The compound [(2R,3S,4S,5R)-5-(2,4-dioxo(²¹³C,1,3-¹⁵N₂)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate is a modified nucleotide derivative with isotopic enrichment (²¹³C and ¹⁵N₂) at the pyrimidine ring. Its structure comprises:

  • A 2,4-dioxopyrimidine base isotopically labeled at positions 1 (¹⁵N) and 3 (²¹³C, ¹⁵N).
  • A ribose-like oxolane (tetrahydrofuran) ring with hydroxyl groups at C3 and C2.
  • A methyl dihydrogen phosphate group at the C2 position of the sugar.

This isotopic labeling suggests applications in tracer studies, NMR spectroscopy, or mass spectrometry to investigate metabolic pathways or enzymatic interactions .

Properties

Molecular Formula

C9H13N2O9P

Molecular Weight

327.16 g/mol

IUPAC Name

[(2R,3S,4S,5R)-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

InChI

InChI=1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7+,8-/m1/s1/i9+1,10+1,11+1

InChI Key

DJJCXFVJDGTHFX-MXHOLXRKSA-N

Isomeric SMILES

C1=C[15N]([13C](=O)[15NH]C1=O)[C@H]2[C@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O

Canonical SMILES

C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)O)O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrimidine-Modified Analogs

[(2S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate (CAS 104086-76-2)
  • Key Differences: Lacks isotopic labels. Contains a 4-amino group on the pyrimidine ring instead of 2,4-dioxo.
  • Molecular weight: 291.20 g/mol vs. ~294 g/mol (target compound, accounting for isotopes) .
(3R,5R)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)oxolan-3-yl dihydrogen phosphate
  • Key Differences :
    • 5-methyl substitution on the pyrimidine.
    • Phosphate group at C3 instead of C2.
  • Impact :
    • Methyl group increases hydrophobicity (XLogP3: -3.5 vs. target’s estimated -4.2).
    • Altered phosphate positioning affects enzymatic recognition (e.g., kinase selectivity) .

Sugar-Modified Analogs

2',3'-Dideoxycytidine 5'-monophosphate (CAS 104086-76-2)
  • Cytosine base instead of 2,4-dioxopyrimidine.
  • Impact :
    • Dideoxy configuration confers resistance to ribonuclease cleavage, a feature exploited in antiviral therapies (e.g., ddC).
    • Lower solubility in aqueous media due to reduced polarity .
Uridine 5′-O-(2-methylpropanoate) (WHO List 90)
  • Key Differences: Esterified phosphate (2-methylpropanoate) instead of dihydrogen phosphate. Uracil base instead of isotopically labeled 2,4-dioxopyrimidine.
  • Impact :
    • Esterification increases membrane permeability but reduces metabolic stability (prone to hydrolysis) .

Isotopic vs. Non-Isotopic Analogs

Property Target Compound (Isotopic) Non-Isotopic Analog (e.g., )
Molecular Weight ~294 g/mol* 291.20 g/mol
Density Not reported 1.87 g/cm³
Stability Likely similar Prone to dephosphorylation
Analytical Utility NMR/MS tracing Standard biochemical assays

*Estimated based on isotopic enrichment.

Functional Group Variations

Compound (CAS/Reference) Key Modification Biological Relevance
N-Hydroxycytidine 5'-phosphate (4988-54-9) N-hydroxy group on pyrimidine Enhances radical scavenging potential .
Poly(5-methoxycytidylic acid) (76528-22-8) 5-methoxy group on pyrimidine Alters base-pairing specificity in RNA .
Target Compound ²¹³C/¹⁵N₂ isotopes Enables isotopic tracing in vivo

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